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Compound of Interest

Compound Name: Fluoranthene-d10

Cat. No.: B110225

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity
Fluoranthene-d10, a deuterated polycyclic aromatic hydrocarbon (PAH) widely utilized as an
internal standard in analytical chemistry. This document details commercially available sources,
their specifications, and standard experimental protocols for its application, particularly in
isotope dilution mass spectrometry (IDMS) for the quantification of PAHs in various matrices.

Commercial Suppliers and Product Specifications

High-purity Fluoranthene-d10 is available from several reputable chemical suppliers. The
choice of supplier may depend on the required purity, format (neat solid or solution), and
available guantity. Below is a comparative summary of offerings from prominent vendors.
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Isotopic
. Product CAS Molecular Purity Chemical
Supplier . . Format
Name Number Weight (atom % Purity
D)
Sigma-
_ Fluoranthe  93951-69- 212.31 _
Aldrich 98% >99% (CP)  Solid
ne-d10 0 g/mol
(Merck)
Neat Solid
Cambridge & Solution
Fluoranthe
Isotope 93951-69- 212.31 (200 pg/mL
_ ne (D1o, 98% 98% _
Laboratorie 0 g/mol in
98%) _
s, Inc. isooctane)
[1][2]
Santa Cruz
) Fluoranthe  93951-69- 212.31 Not Not ]
Biotechnol Solid
ne-d10 0 g/mol specified specified
ogy, Inc.
CDN Fluoranthe  93951-69- 212.32 989t Not Solid (0.1g,
0
Isotopes ne-d10 0 g/mol specified 0.259)[3]
LGC Fluoranthe = 93951-69- 212.31 Not Not Neat
Standards ne D10 0 g/mol specified specified Solid[4]
Crystalline
Solid &
Solution
Fluoranthe  93951-69- 212.33 Not Not
ESSLAB - - (200 ug/ml
ne-d10 0 g/mol specified specified )
in
Methanol)
[51(6]
SPEX Solution
CertiPrep® (2000
. Fluoranthe  93951-69- Not Not Not )
(dist. by -~ - - pg/mLin
ne-d10 0 specified specified specified
MG Methanol-
Scientific) P&T)[7]
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Experimental Protocol: Quantification of PAHs using
Fluoranthene-d10 as an Internal Standard by GC-MS

The following is a generalized protocol for the use of Fluoranthene-d10 as an internal
standard for the quantification of PAHs in environmental samples, such as soil or sediment, by
Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is based on established
methods like those developed by the U.S. Environmental Protection Agency (EPA).

. Standard and Sample Preparation

Internal Standard Stock Solution: Accurately weigh a known amount of high-purity
Fluoranthene-d10 solid and dissolve it in a suitable solvent (e.g., dichloromethane, hexane,
or acetone) to prepare a stock solution of a specific concentration (e.g., 100 pg/mL). Store
this solution at a low temperature (e.g., 4°C) and protect it from light.

Calibration Standards: Prepare a series of calibration standards containing known
concentrations of the target PAHs. Spike each calibration standard with a constant, known
amount of the Fluoranthene-d10 internal standard stock solution.

Sample Extraction:

o For solid samples (e.g., soil, sediment), a representative sample is typically dried,
homogenized, and then extracted using a technigue such as Soxhlet extraction,
pressurized fluid extraction (PFE), or ultrasonic extraction. A common extraction solvent is
a mixture of hexane and acetone (1:1, v/v).

o For liquid samples (e.g., water), liquid-liquid extraction (LLE) or solid-phase extraction
(SPE) can be employed.

Internal Standard Spiking: Before extraction, spike a known amount of the Fluoranthene-
d10 internal standard stock solution into each sample. This allows for the correction of
analyte losses during sample preparation and analysis.

Extract Cleanup: The raw extract may contain interfering compounds. A cleanup step, such
as column chromatography using silica gel or Florisil, may be necessary to remove these
interferences.
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Concentration and Solvent Exchange: The cleaned extract is then concentrated to a small,
known volume (e.g., 1 mL) under a gentle stream of nitrogen. The solvent may be
exchanged to one that is more suitable for GC injection if necessary.

. GC-MS Analysis

Instrumentation: A gas chromatograph coupled to a mass spectrometer is used for the
analysis. The GC is equipped with a capillary column suitable for PAH separation (e.g., a 5%
phenyl-methylpolysiloxane column).

Injection: A small, known volume of the final extract (e.g., 1 pL) is injected into the GC inlet,
typically in splitless mode to maximize sensitivity.

GC Conditions: The GC oven temperature is programmed to separate the PAHs based on
their boiling points and column interactions. A typical program might start at a low
temperature (e.g., 60°C), hold for a few minutes, and then ramp up to a high temperature
(e.g., 320°C).

MS Conditions: The mass spectrometer is operated in the electron ionization (EI) mode. For
enhanced sensitivity and selectivity, Selected lon Monitoring (SIM) mode is often used. The
characteristic ions for both the target PAHs and Fluoranthene-d10 are monitored. For
Fluoranthene-d10 (C1sD10), the molecular ion (m/z 212) is a primary ion to monitor.

. Data Analysis and Quantification

Identification: The target PAHs are identified based on their retention times and the presence
of their characteristic ions.

Quantification: The concentration of each target PAH is calculated using the internal
standard method. A response factor (RF) is first determined from the analysis of the
calibration standards:

o RF = (Area of analyte / Concentration of analyte) / (Area of IS / Concentration of 1S)

o The concentration of the analyte in the sample is then calculated using the following
equation:
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o Concentration of analyte = (Area of analyte / Area of IS) * (Concentration of IS / RF)

Workflow for Isotope Dilution Mass Spectrometry

The following diagram illustrates the general workflow for using a deuterated internal standard
like Fluoranthene-d10 in an isotope dilution mass spectrometry (IDMS) analysis.
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Workflow for PAH Analysis using Fluoranthene-d10 Internal Standard
Sample & Standard Preparation

Prepare Fluoranthene-d10

Start: Obtain Sample (e.g., Soil, Water) Internal Standard (IS) Solution

Spike Sample with Prepare Calibration Standards
known amount of IS (Target PAHs + IS)

Extract PAHs from Sample Matrix

Extract Cleanup
(e.g., Column Chromatography)
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Instrumental Anal;
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:

Integrate Peak Areas

:
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from Calibration Standards

:

Quantify Analyte Concentration
in Sample

End: Report Results

Click to download full resolution via product page

Caption: General workflow for PAH quantification using a deuterated internal standard.
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Conclusion

High-purity Fluoranthene-d10 is an essential tool for researchers and analytical chemists
requiring accurate and precise quantification of polycyclic aromatic hydrocarbons. Its use as an
internal standard in isotope dilution mass spectrometry effectively corrects for variations in
sample preparation and instrument response, leading to highly reliable data. The commercial
availability of Fluoranthene-d10 in various forms and purities from multiple suppliers provides
flexibility for different research needs. The standardized protocols, such as those established
by the EPA, offer a robust framework for its application in environmental monitoring, food safety
analysis, and other fields where trace-level quantification of PAHSs is critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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